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Compound of Interest

Compound Name: 2-Methoxy-5-methylbenzoic acid

Cat. No.: B1297826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methoxy-5-methylbenzoic acid,

a key chemical intermediate in the pharmaceutical and fine chemical industries. This document

details its chemical and physical properties, outlines a standard synthesis and purification

protocol, and explores its applications in drug discovery and development.

Core Properties of 2-Methoxy-5-methylbenzoic Acid
2-Methoxy-5-methylbenzoic acid, a substituted benzoic acid derivative, is a valuable building

block in organic synthesis. Its molecular structure, featuring a methoxy and a methyl group on

the benzene ring, allows for diverse chemical modifications, making it an important precursor

for more complex molecules.
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Property Value Reference

Molecular Weight 166.17 g/mol [1]

Molecular Formula C₉H₁₀O₃ [1]

CAS Number 25045-36-7 [1]

Appearance Solid

Melting Point 69°C

IUPAC Name
2-methoxy-5-methylbenzoic

acid
[1]

Synonyms 5-Methyl-o-anisic acid [1]

Synthesis and Purification
The synthesis of 2-Methoxy-5-methylbenzoic acid can be achieved through the methylation

of 2-hydroxy-5-methylbenzoic acid (p-cresotinic acid). This reaction is a common and effective

method for preparing methoxy-substituted aromatic compounds.

Experimental Protocol: Synthesis
Objective: To synthesize 2-Methoxy-5-methylbenzoic acid from 2-hydroxy-5-methylbenzoic

acid.

Materials:

2-hydroxy-5-methylbenzoic acid

Dimethyl sulfate

Sodium hydroxide

Anhydrous potassium carbonate

Acetone

Hydrochloric acid
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Dichloromethane

Water

Magnetic stirrer with heating plate

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Dissolution and Deprotonation: In a round-bottom flask equipped with a magnetic stirrer and

a reflux condenser, dissolve 2-hydroxy-5-methylbenzoic acid in acetone. Add anhydrous

potassium carbonate to the solution. The potassium carbonate acts as a base to deprotonate

the phenolic hydroxyl group, forming a more nucleophilic phenoxide.

Methylation: While stirring the mixture, slowly add dimethyl sulfate. Dimethyl sulfate is a

potent methylating agent. The reaction mixture is then heated to reflux and maintained at

that temperature for several hours to ensure the completion of the methylation reaction.

Work-up: After the reaction is complete, the mixture is cooled to room temperature. The

acetone is removed using a rotary evaporator. The resulting residue is then dissolved in

water and acidified with hydrochloric acid to protonate the carboxylic acid group.

Extraction: The aqueous solution is extracted with dichloromethane to isolate the 2-
Methoxy-5-methylbenzoic acid. The organic layers are combined.

Purification: The combined organic extracts are washed with brine, dried over anhydrous

sodium sulfate, and the solvent is evaporated to yield the crude product.

Experimental Protocol: Purification by Recrystallization
Objective: To purify the synthesized 2-Methoxy-5-methylbenzoic acid.

Materials:
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Crude 2-Methoxy-5-methylbenzoic acid

Ethanol

Water

Hot plate

Erlenmeyer flasks

Buchner funnel and filter paper

Vacuum flask

Procedure:

Dissolution: The crude 2-Methoxy-5-methylbenzoic acid is dissolved in a minimal amount

of hot ethanol in an Erlenmeyer flask.

Hot Filtration (Optional): If insoluble impurities are present, the hot solution is filtered through

a pre-heated funnel to remove them.

Crystallization: Water is slowly added to the hot ethanolic solution until the solution becomes

slightly cloudy, indicating the saturation point. The solution is then allowed to cool slowly to

room temperature, followed by further cooling in an ice bath to promote crystallization.

Isolation: The formed crystals are collected by vacuum filtration using a Buchner funnel.

Washing and Drying: The crystals are washed with a small amount of cold ethanol-water

mixture and then dried to obtain pure 2-Methoxy-5-methylbenzoic acid.

Applications in Drug Discovery and Development
2-Methoxy-5-methylbenzoic acid serves as a crucial intermediate in the synthesis of various

pharmaceutical compounds. Its structural features are incorporated into more complex

molecules to modulate their biological activity.
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While specific signaling pathways directly targeted by 2-Methoxy-5-methylbenzoic acid are

not extensively documented, its derivatives are known to be biologically active. For instance,

related methoxybenzoic acid derivatives are precursors in the synthesis of compounds with

anti-inflammatory and analgesic properties. Furthermore, the structural motif of

methoxybenzoic acid is found in various drug candidates and approved drugs, highlighting its

importance in medicinal chemistry.

Below is a diagram illustrating the logical workflow of utilizing 2-Methoxy-5-methylbenzoic
acid as a building block in the synthesis of a hypothetical active pharmaceutical ingredient

(API).

Synthesis of 2-Methoxy-5-methylbenzoic acid Derivatization and API Synthesis
Application in Drug Development

2-hydroxy-5-methylbenzoic acid Methylation
(e.g., with Dimethyl Sulfate) 2-Methoxy-5-methylbenzoic acid 2-Methoxy-5-methylbenzoic acid Functional Group

Modification Advanced Intermediate Coupling with
another moiety

Active Pharmaceutical
Ingredient (API) API Formulation Final Drug Product Clinical Trials Marketed Drug

Click to download full resolution via product page

Logical workflow for the utilization of 2-Methoxy-5-methylbenzoic acid in drug development.

Conclusion
2-Methoxy-5-methylbenzoic acid is a chemical compound with significant utility in organic

synthesis, particularly in the development of new pharmaceutical agents. Its straightforward

synthesis and versatile chemical nature make it a valuable resource for researchers and

professionals in the field of drug discovery. This guide provides the foundational knowledge

required for the effective handling, synthesis, and application of this important chemical

intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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